2-Piperidino-3-(trifluoromethyl)pyridine

• IUPAC Name: 2-piperidin-1-yl-3-(trifluoromethyl)pyridine
• InChI: InChI=1S/C11H13F3N2/c12-11(13,14)9-5-4-6-15-10(9)16-7-2-1-3-8-16/h4-6H,1-3,7-8H2
• InChI Key: ZNYHIWMJPXRGPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=CC=N2)C(F)(F)F
• Molecular Formula: C11H13F3N2
• DSSTOX Substance ID: DTXSID00579226
• Molecular Weight: 230.23 g/mol
• CAS RN: 220459-51-8

Description

2-Piperidino-3-(trifluoromethyl)pyridine is a chemical compound with the CAS Number: 220459-51-8 and a molecular weight of 230.23. It has a linear formula of C11H13F3N2.

Molecular Structure Analysis

The InChI code for 2-Piperidino-3-(trifluoromethyl)pyridine is 1S/C11H13F3N2/c12-11(13,14)9-5-4-6-15-10(9)16-7-2-1-3-8-16/h4-6H,1-3,7-8H2.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Piperidino-3-(trifluoromethyl)pyridine include a molecular weight of 230.23.

Scientific Research Applications

Agrochemical Industry Applications

Trifluoromethylpyridine (TFMP) derivatives are widely used in the agrochemical industry, particularly for the production of crop-protection products. They are valued for their superior pest control properties compared to traditional phenyl-containing insecticides. .

Pharmaceutical Industry Applications

While specific applications of “2-Piperidino-3-(trifluoromethyl)pyridine” in pharmaceuticals are not detailed in the search results, TFMP derivatives are known to be used in this industry. .

Safety and Hazards

The safety data sheet indicates that this chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is classified as a flammable liquid and can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ.

Future Directions

Trifluoromethylpyridines, a related group of compounds, are expected to have many novel applications discovered in the future. They are currently used in the protection of crops from pests and in the pharmaceutical and veterinary industries. More agrochemicals and pharmaceuticals containing trifluoromethylpyridine are expected to be introduced to the market in the near future.

Mechanism of Action

Target of Action

2-Piperidino-3-(trifluoromethyl)pyridine is a key structural motif in active agrochemical and pharmaceutical ingredients . .

Mode of Action

It is known that the biological activities of trifluoromethylpyridine (tfmp) derivatives, which include 2-piperidino-3-(trifluoromethyl)pyridine, are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

Tfmp derivatives are widely used in the protection of crops from pests , suggesting that they may interact with biochemical pathways related to pest metabolism or physiology.

Pharmacokinetics

The presence of the trifluoromethyl group in organic compounds is known to influence their pharmacokinetic properties, often enhancing their metabolic stability and lipophilicity .

Result of Action

It is known that tfmp derivatives have been used in the development of various agrochemicals and pharmaceuticals , suggesting that they may have diverse effects depending on the specific derivative and its target.

Action Environment

The stability and reactivity of organoboron reagents, which are often used in the synthesis of compounds like 2-piperidino-3-(trifluoromethyl)pyridine, can be influenced by factors such as temperature, ph, and the presence of other chemical species .